Cas no 116817-14-2 ((±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2))

• Product Name: (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2)
• CAS No: 116817-14-2
• MF: C₂₀H₂₁NO₅S
• MW: 387.45
• CID: 5146319
• Update Time: 2025-05-21

(±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2) Chemical and Physical Properties

Names and Identifiers

• (±)-Duloxetine-d5 Oxalate (N-methyl-dj propanamine-d2)
• N-methyl-3-(naphthalen-1-yloxy)-3-(thiophen-2-yl)propan-1-amine oxalate
• LY 227942
• (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2)

• Inchi： 1S/C18H19NOS.C2H2O4/c1-19-12-11-17(18-10-5-13-21-18)20-16-9-4-7-14-6-2-3-8-15(14)16;3-1(4)2(5)6/h2-10,13,17,19H,11-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key： NMLRFGBDXFMJJM-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.O(C1=CC=CC2=CC=CC=C12)C(C1SC=CC=1)CCNC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2)

Introduction to (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2) and Its Applications in Modern Research

The compound with the CAS number 116817-14-2 is a specialized isotope-labeled derivative of duloxetine, known as (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2). This compound has garnered significant attention in the field of chemobiology and pharmaceutical research due to its unique isotopic labeling, which enhances its utility in analytical and metabolic studies. The incorporation of deuterium atoms and nitrogen-13 into the molecule provides a powerful tool for researchers to investigate the pharmacokinetics, metabolic pathways, and binding interactions of duloxetine, a well-known serotonin-norepinephrine reuptake inhibitor (SNRI) used in the treatment of depression and anxiety disorders.

Duloxetine, chemically known as (1S,2S)-N-methyl-5-(4-methylphenyl)-1,2,3,4-tetrahydronaphthalen-2-amine, is a racemic mixture that exerts its therapeutic effects by inhibiting the reuptake of serotonin and norepinephrine. The deuterium-labeled version of duloxetine, specifically (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2), maintains the pharmacological activity of the parent compound while offering enhanced stability and sensitivity in analytical techniques such as mass spectrometry. This makes it an invaluable tool for researchers studying the drug's metabolism and interaction with biological targets.

The oxalate salt form of this compound improves its solubility and stability, making it more suitable for various laboratory applications. The isotopic labeling not only aids in distinguishing the drug from its endogenous counterparts but also allows for more precise quantification of drug levels in biological matrices. This is particularly crucial in clinical trials where accurate measurement of drug exposure is essential for determining efficacy and safety.

Recent advancements in metabolomics have highlighted the importance of stable isotope-labeled compounds in studying drug metabolism. The use of (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2) has enabled researchers to gain deeper insights into the metabolic pathways involved in duloxetine's biotransformation. For instance, studies have shown that duloxetine undergoes extensive metabolism in the liver, with multiple metabolites being identified. The deuterium labeling helps in tracking these metabolites more accurately, providing a clearer picture of how the drug is processed by the body.

In addition to its role in metabolomics, this compound has also been utilized in kinetic studies to understand the pharmacokinetic profile of duloxetine. By employing advanced mass spectrometry techniques, researchers can monitor the disappearance and appearance of different isotopic labeled metabolites over time. This information is critical for optimizing dosing regimens and predicting potential drug-drug interactions.

The development of new analytical methods has further expanded the applications of isotopically labeled drugs like (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2). Techniques such as deuterium exchange mass spectrometry (DXMS) have become increasingly popular for studying protein-ligand interactions. In this context, duloxetine has been used as a probe to investigate its binding to serotonin and norepinephrine transporters. The high sensitivity provided by deuterium labeling allows for the detection of even low-affinity interactions, which might otherwise be missed using conventional methods.

The significance of this compound extends beyond basic research. In clinical settings, it has been employed to develop novel diagnostic tools for monitoring treatment response in patients with depression and anxiety disorders. By measuring the levels of isotopically labeled duloxetine and its metabolites in biological samples, clinicians can assess how well a patient is responding to therapy and make informed adjustments to their treatment plan.

The future prospects for (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2) are promising, with ongoing research exploring its potential applications in personalized medicine. By integrating isotopic labeling with other advanced technologies such as next-generation sequencing and bioinformatics, researchers aim to develop more comprehensive understanding of individual patient responses to medication. This could lead to more tailored treatment strategies that improve patient outcomes.

In conclusion, the compound CAS number 116817-14-2, specifically named as (±)-Duloxetine-d5 Oxalate (N-methyl-d3; propanamine-d2), represents a significant advancement in pharmaceutical research. Its unique isotopic labeling provides a powerful tool for studying drug metabolism, pharmacokinetics, and protein-ligand interactions. As research continues to evolve, this compound is poised to play an increasingly important role in both academic research and clinical practice.